![molecular formula C14H18N2O2S2 B2892991 5-ethyl-6-methyl-3-(oxolan-2-ylmethyl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one CAS No. 588676-66-8](/img/structure/B2892991.png)
5-ethyl-6-methyl-3-(oxolan-2-ylmethyl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “5-ethyl-6-methyl-3-(oxolan-2-ylmethyl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one” is a complex organic molecule that belongs to the class of compounds known as thienopyrimidinones. These compounds contain a thieno[2,3-d]pyrimidin-4-one moiety, which consists of a thiophene ring fused with a pyrimidin-4-one ring .
Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its functional groups and the conditions under which the reactions are carried out . Thienopyrimidinones, for example, might undergo reactions typical for heterocyclic compounds, such as electrophilic substitution or nucleophilic addition.Scientific Research Applications
Cancer Treatment
Thieno[2,3-d]pyrimidin-4-one derivatives have been investigated for their potential in cancer treatment. For example, Pictilisib (GDC-0941) is under clinical investigation for treating advanced solid tumors by inhibiting PI3K . Additionally, olmutinib has been effective as an EGFR inhibitor in treating non-small cell lung cancer (NSCLC) .
ROCK Inhibition
Some derivatives have shown promise as inhibitors of Rho-associated protein kinase (ROCK), which plays a role in cell morphology and migration. This could lead to new treatments for conditions where ROCK is implicated .
Anti-Inflammatory Applications
Derivatives have been structurally characterized and evaluated in vitro as novel lipoxygenase (LOX) inhibitors, with potential antioxidant and anticancer activity .
Synthesis Accessibility
Thienopyrimidine derivatives can be synthesized from available starting materials using convenient synthetic procedures. This accessibility facilitates the production of these compounds for various research applications .
Cancer Cell Growth Inhibition
Newly synthesized thieno[2,3-d]pyrimidin-4(3H)-ones have been tested in vitro for their ability to inhibit cancer cell growth, showing potential as anticancer agents .
Anticancer Activity Evaluation
Studies have focused on developing effective routes for preparing new series of thieno[2,3-d]pyrimidine derivatives and evaluating their anticancer activity through diverse spectroscopy analyses .
properties
IUPAC Name |
5-ethyl-6-methyl-3-(oxolan-2-ylmethyl)-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O2S2/c1-3-10-8(2)20-12-11(10)13(17)16(14(19)15-12)7-9-5-4-6-18-9/h9H,3-7H2,1-2H3,(H,15,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KXKJAERVMXBKKD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(SC2=C1C(=O)N(C(=S)N2)CC3CCCO3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-ethyl-6-methyl-3-(oxolan-2-ylmethyl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.